Cas no 173436-68-5 (1H-Indole, 2-methyl-1-[(4-methylphenyl)sulfonyl]-)

• Product Name: 1H-Indole, 2-methyl-1-[(4-methylphenyl)sulfonyl]-
• CAS No: 173436-68-5
• MF: C₁₆H₁₅NO₂S
• MW: 285.36080288887
• CID: 1358186
• PubChem ID: 10803065
• Update Time: 2025-04-20

1H-Indole, 2-methyl-1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2-methyl-1-[(4-methylphenyl)sulfonyl]-
• 2-methyl-1-[(4-methylphenyl)sulfonyl]-1H-indole
• DTXSID701244907
• 173436-68-5
• N-tosyl-2-methylindole

• Inchi： 1S/C16H15NO2S/c1-12-7-9-15(10-8-12)20(18,19)17-13(2)11-14-5-3-4-6-16(14)17/h3-11H,1-2H3
• InChI Key： SNBHIOPKTNPWHU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C(C)=CC2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 285.08245
• Monoisotopic Mass: 285.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• PSA: 39.07